Cas no 478506-29-5 (d-[4-2h]ribose)

• Product Name: d-[4-2h]ribose
• CAS No: 478506-29-5
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• CID: 931464
• PubChem ID: 229
• Update Time: 2025-09-22

d-[4-2h]ribose Chemical and Physical Properties

Names and Identifiers

• d-[4-2h]ribose
• Oxane-2,3,4,5-tetrol, (3S,4R,5R)-
• MLS006011474
• 478506-58-0
• NSC164936
• D-[3-2H]ribose
• oxane-2,3,4,5-tetrol
• SCHEMBL933026
• 1132639-46-3
• 178101-87-6
• (2R,3S,4R,5R)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
• A-d-xylopyranose
• NSC93887
• alpha-D-Ribopyranose(9CI)
• SB46706
• L-Arabinose;L-Arabinopyranose
• 478506-29-5
• SY112851
• (3R,4S,5R)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
• Pentopyranose
• NSC407015
• D-[1-2H]xylose
• DTXCID60209350
• Oprea1_189511
• Holzzucker; Losan;alpha-Xylose
• 4AB5584D-7A79-4737-B016-F7CB0A018088
• D-[1,2-13C2]ribose
• 478506-63-7
• DB-047436
• 139657-62-8
• EN300-20117
• L(+)Arabinose; Amidosulfonic acid; 4-Dimethylaminobenzalrhodanine;(2S,3R,4S,5S)-tetrahydro-2H-pyran-2,3,4,5-tetraol
• MLS001332430
• 209909-88-6
• 213825-56-0
• D-[5-13C]RIBOSE
• Lyxopyranose, .alpha.-D-
• DTXCID701375352
• MLS001332429
• SY074695
• SY013750
• 211947-12-5
• CHEBI:25901
• .alpha.-D-Lyxopyranose
• NSC-164936
• SB45272
• D-[2-2H]ribose
• Pentose
• 57066-79-2
• D-[5,5'-2H2]RIBOSE
• 478506-32-0
• MLS003106569
• D-[2,3,4,5-13C4]RIBOSE
• d(-)-arabinose
• CHEMBL14343
• 87-72-9
• alpha-L-Lyxopyranose (9CI)
• Pentopyranose #
• 478506-23-9
• 202480-69-1
• .alpha.-d-Xylose
• .alpha.-D-Ribose
• D-[2-2H]XYLOSE
• STK366962
• 50986-18-0
• BCP05227
• NSC76347
• AKOS000120061
• Pentopyranoside
• SY013715
• MFCD00006609
• HMS3371M01
• HMS2234M04
• SB47708
• an arabinopyranose
• DTXSID60859031
• SB47704
• SRBFZHDQGSBBOR-UHFFFAOYSA-N
• D,L-ARABINOSE
• beta-D-Ribopyranose (9CI)
• CHEBI:131402
• SMR000857162
• 201741-00-6
• MFCD20731172
• VS-00832
• NCIOpen2_003813
• 131771-69-2
• alpha-D-Arabinopyranose (9CI)
• SB45434
• D-[UL-13C5]RIBOSE
• NS00101097
• .alpha.-D-Lyxose
• NS00008698
• BBL001155
• D-[2,5-13C2]ribose
• Arabinose-
• .alpha.-D-Ribopyranose
• L-[2-13C]XYLOSE
• D-[1-2H]ribose
• 478506-64-8
• L-[5-13C]xylose
• L-[1-13C]xylose

• Inchi： 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2
• InChI Key： SRBFZHDQGSBBOR-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1O)O)O)O

Computed Properties

• Exact Mass: 151.059
• Monoisotopic Mass: 151.059
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 98A^2

Experimental Properties

• PSA: 90.15000
• LogP: -2.58230